4-amino-3-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide
Cat. No. B8521755
M. Wt: 267.75 g/mol
InChI Key: ZPKHALTXWXRDES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07709471B2
Procedure details
The title compound was prepared by an analogous method to the preparation of Intermediate 212, on a 15 mmol scale utilising 2-pyrrolidin-1-ylethanamine (Aldrich; 1.885 g, 16.5 mmol), as a tan coloured solid (2.67 g, 66%).
[Compound]
Name
solid
Quantity
2.67 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:18]=[CH:17][C:5]([C:6]([NH:8][CH:9]2[CH2:14]CN(CC)CC2)=[O:7])=[CH:4][C:3]=1[Cl:19].[N:20]1(CCN)[CH2:24][CH2:23][CH2:22][CH2:21]1>>[NH2:1][C:2]1[CH:18]=[CH:17][C:5]([C:6]([NH:8][CH2:9][CH2:14][N:20]2[CH2:24][CH2:23][CH2:22][CH2:21]2)=[O:7])=[CH:4][C:3]=1[Cl:19]
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=C(C=C(C(=O)NC2CCN(CC2)CC)C=C1)Cl
|
|
Name
|
|
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Quantity
|
1.885 g
|
|
Type
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reactant
|
|
Smiles
|
N1(CCCC1)CCN
|
[Compound]
|
Name
|
solid
|
|
Quantity
|
2.67 g
|
|
Type
|
reactant
|
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Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
NC1=C(C=C(C(=O)NCCN2CCCC2)C=C1)Cl
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
